Cas no 4910-04-7 (3-(Tert-Butyl)-4-hydroxybenzonitrile)

• Product name: 3-(Tert-Butyl)-4-hydroxybenzonitrile
• CAS No: 4910-04-7
• MF: C₁₁H₁₃NO
• MW: 175.2270
• MDL: MFCD16999179
• CID: 839424
• PubChem ID: 18454723

3-(Tert-Butyl)-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-TERT-BUTYL-4-HYDROXYBENZONITRILE
• 3-(tert-Butyl)-4-hydroxybenzonitrile
• 2-tert-Butyl-4-cyanophenol
• Benzonitrile, 3-(1,1-dimethylethyl)-4-hydroxy-
• WOQNZPYFQSOAJS-UHFFFAOYSA-N
• MB25599
• FCH1151831
• SY045098
• AM806587
• AX8231664
• Z4791
• ST24022632
• 3-(1,1-dimethylethyl)-4-hydroxybenzonitrile
• 4910-04-7
• 3-tert-Butyl-4-hydroxy-benzonitrile
• CS-0160098
• SCHEMBL5368308
• DB-128111
• DS-17948
• DTXSID80594013
• AKOS015999936
• MFCD16999179
• 3-(Tert-Butyl)-4-hydroxybenzonitrile

• MDL： MFCD16999179
• Inchi： 1S/C11H13NO/c1-11(2,3)9-6-8(7-12)4-5-10(9)13/h4-6,13H,1-3H3
• InChI Key： WOQNZPYFQSOAJS-UHFFFAOYSA-N
• SMILES： O([H])C1C([H])=C([H])C(C#N)=C([H])C=1C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44

Experimental Properties

• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.17 g/l) (25 º C),

3-(Tert-Butyl)-4-hydroxybenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides